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Compound of Interest

Compound Name:
3',4'-Dichlorobiphenyl-3-

carbaldehyde

Cat. No.: B1302698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a comprehensive Safety Data Sheet (SDS). All laboratory work

should be conducted in accordance with institutional safety policies and regulations.

Introduction
3',4'-Dichlorobiphenyl-3-carbaldehyde is a biphenyl-based aldehyde with the CAS Number

476490-05-8.[1][2][3][4] Its molecular formula is C₁₃H₈Cl₂O, and it has a molecular weight of

251.11 g/mol .[3] This compound serves as a key intermediate in organic synthesis, particularly

in the development of novel therapeutics.[3] Given its structure, which includes a dichlorinated

biphenyl core, this compound warrants careful handling due to potential health and

environmental hazards. This guide provides a comprehensive overview of the known safety

information, handling procedures, and toxicological considerations for 3',4'-Dichlorobiphenyl-
3-carbaldehyde.

Hazard Identification and Classification
While comprehensive toxicological data for 3',4'-Dichlorobiphenyl-3-carbaldehyde is not

readily available, the existing Safety Data Sheet (SDS) and the structural similarity to

polychlorinated biphenyls (PCBs) necessitate a cautious approach. The primary known

hazards are summarized in the table below.
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Hazard Class GHS Hazard Statement

Skin Sensitization H317: May cause an allergic skin reaction.[2]

Eye Irritation H319: Causes serious eye irritation.[2]

Acute Toxicity (Inferred) May be harmful by ingestion and inhalation.[2]

Respiratory Irritation (Inferred)
Material is irritating to mucous membranes and

upper respiratory tract.[2]

Environmental Hazard (Inferred from PCBs)
H410: Very toxic to aquatic life with long lasting

effects.[3][5][6][7][8]

Carcinogenicity (Inferred from PCBs) Suspected of causing cancer.[9][10]

Organ Toxicity (Inferred from PCBs)
May cause damage to organs through

prolonged or repeated exposure.[3][5][6][7][8]

Note: The toxicological properties of this product have not been fully investigated.[2]

Physicochemical and Toxicological Data
Specific quantitative physicochemical and toxicological data for 3',4'-Dichlorobiphenyl-3-
carbaldehyde are limited. The following tables summarize the available information and

highlight the data gaps.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 476490-05-8 [1][2][3][4]

Molecular Formula C₁₃H₈Cl₂O [3]

Molecular Weight 251.11 g/mol [1][3]

Appearance Not specified (likely a solid)

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Vapor Pressure Data not available

Table 2: Toxicological Data

Endpoint Value Species Route Source

LD₅₀ (Lethal

Dose, 50%)

Data not

available

LC₅₀ (Lethal

Concentration,

50%)

Data not

available

Skin

Irritation/Sensitiz

ation

May cause an

allergic skin

reaction.

Dermal [2]

Eye Irritation
Causes serious

eye irritation.
Ocular [2]

Experimental Protocols: Safe Handling and
Emergency Procedures
Due to the hazardous nature of this compound, strict adherence to safety protocols is

mandatory. The following procedures are based on best practices for handling particularly

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/figure/Schematic-representation-of-AhR-canonical-signaling-pathway-AhR-forms-a-complex_fig1_380647367
https://www.matrixscientific.com/sds/MxMSDS_144220.pdf
https://www.benchchem.com/product/B1302698
https://www.2abiotech.net/show_product.html?pro_id=124663
https://www.benchchem.com/product/B1302698
https://www.researchgate.net/figure/Schematic-representation-of-AhR-canonical-signaling-pathway-AhR-forms-a-complex_fig1_380647367
https://www.benchchem.com/product/B1302698
https://www.matrixscientific.com/sds/MxMSDS_144220.pdf
https://www.matrixscientific.com/sds/MxMSDS_144220.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hazardous substances and polychlorinated biphenyls.

Personal Protective Equipment (PPE)
Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Always inspect

gloves for integrity before use and wash hands thoroughly after handling.

Eye Protection: Chemical safety goggles or a face shield are required.

Skin and Body Protection: A lab coat must be worn. For procedures with a higher risk of

splashing, consider a chemical-resistant apron or suit.

Respiratory Protection: All work should be conducted in a certified chemical fume hood to

avoid inhalation of dust or vapors.

Engineering Controls
Ventilation: A properly functioning chemical fume hood is essential for all manipulations of

this compound.

Safety Equipment: A safety shower and eyewash station must be readily accessible in the

work area.

Handling and Storage
General Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapor.

Use the smallest quantity of the chemical necessary for the experiment.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area. Keep away from incompatible materials such as strong oxidizing agents,

strong acids, and strong bases.[2]

Spill and Leak Procedures
Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.matrixscientific.com/sds/MxMSDS_144220.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain: Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collect: Carefully collect the absorbed material and any contaminated soil or surfaces into a

sealed, labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Report: Report the spill to the appropriate environmental health and safety personnel.

Waste Disposal
All waste containing 3',4'-Dichlorobiphenyl-3-carbaldehyde must be disposed of as

hazardous waste.

Collect waste in a designated, sealed, and properly labeled container.

Follow all institutional, local, and national regulations for hazardous waste disposal.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation or a rash

occurs.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Potential Toxicological Mechanism: Aryl
Hydrocarbon Receptor (AhR) Signaling Pathway
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Dichlorinated biphenyls are known to exert their toxic effects through the activation of the aryl

hydrocarbon receptor (AhR), a ligand-activated transcription factor.[1][9][10][11] The binding of

compounds like 3',4'-Dichlorobiphenyl-3-carbaldehyde to AhR can lead to a cascade of

cellular events, including the altered expression of genes involved in metabolism and cellular

stress responses.
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Caption: Aryl Hydrocarbon Receptor (AhR) Signaling Pathway.

Experimental Workflow for Safe Handling
The following diagram outlines a logical workflow for handling 3',4'-Dichlorobiphenyl-3-
carbaldehyde in a research setting.
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4. Emergency Response
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Caption: Safe Handling Workflow for Hazardous Chemicals.
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Conclusion
3',4'-Dichlorobiphenyl-3-carbaldehyde is a valuable research chemical that requires careful

and informed handling. While specific toxicological data is lacking, its chemical structure

suggests potential for significant health and environmental hazards. By adhering to the

stringent safety protocols outlined in this guide, including the use of appropriate personal

protective equipment, engineering controls, and emergency preparedness, researchers can

minimize the risks associated with its use. A thorough understanding of its potential

toxicological mechanisms, such as the activation of the aryl hydrocarbon receptor, further

underscores the importance of a cautious and well-planned experimental approach.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1302698#3-4-dichlorobiphenyl-3-carbaldehyde-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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